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Compound of Interest

Compound Name: 1,5,5-Trimethylhydantoin

Cat. No.: B1585601

1,5,5-Trimethylhydantoin: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure
elucidation, and synthesis of 1,5,5-trimethylhydantoin. The information is intended to support
research and development activities in the chemical and pharmaceutical sciences.

Chemical Properties

1,5,5-Trimethylhydantoin, also known as 1,5,5-trimethyl-2,4-imidazolidinedione, is a
trisubstituted hydantoin derivative. Its key chemical and physical properties are summarized in
the tables below for easy reference and comparison.

Table 1: General Chemical Properties
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Property Value Reference

1,5,5-trimethylimidazolidine-

IUPAC Name
2,4-dione
1,5,5-Trimethyl-2,4-
imidazolidinedione, 3,4,4-
Synonyms )
Trimethyl-2,5-
dioxoimidazolidine
CAS Number 6851-81-6
Molecular Formula CeH10N202
Molecular Weight 142.16 g/mol
Appearance White crystalline compound
Odor Slight acetone odor

ble 2: Physical and < . :

Property Value Reference
Melting Point 161-164 °C
Density 1.1318 g/mL at 25°C
B Insoluble in water, soluble in
Solubility [1]
acetone.

Has been recorded and
Mass Spectrum

analyzed.
SMILES CN1C(=O)NC(=0)C1(C)C
inChi 1S/C6H10N202/c1-6(2)4(9)7-
n
5(10)8(6)3/h1-3H3,(H,7,9,10)
ZNYIPTYJBRGSSL-
InChl Key

UHFFFAOYSA-N

Structure Elucidation
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The determination of the chemical structure of 1,5,5-trimethylhydantoin relies on a
combination of spectroscopic techniques. While a singular, detailed publication on its complete
structure elucidation is not readily available, the process would follow established analytical
chemistry principles. The primary methods employed for this purpose are Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Analysis Workflow

The logical workflow for the structure elucidation of 1,5,5-trimethylhydantoin is depicted in the
following diagram.
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Structure Elucidation Workflow for 1,5,5-Trimethylhydantoin
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A flowchart illustrating the general workflow for the structure elucidation of 1,5,5-
trimethylhydantoin.

Experimental Protocols
Synthesis of 1,5,5-Trimethylhydantoin
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The synthesis of 1,5,5-trimethylhydantoin can be achieved through the methylation of 5,5-
dimethylhydantoin. The latter is commonly synthesized via the Bucherer-Bergs reaction.[2][3][4]
[5][6] The following is a plausible two-step synthesis protocol.

This procedure is adapted from the established Bucherer-Bergs synthesis of hydantoins.[7]
Materials:

e Acetone cyanohydrin

e Ammonium carbonate
o Steam bath

o Stirrer

e Thermometer

o Beaker (600 mL)

« Filtration apparatus

e Hot plate

* Ice bath

o Ether

» Norit (activated carbon)
Procedure:

e In a 600-mL beaker, mix 85 g (1 mole) of acetone cyanohydrin and 150 g (1.31 moles) of
freshly powdered ammonium carbonate.

e Warm the mixture on a steam bath, preferably in a fume hood, and stir with a thermometer.

o A gentle reaction will begin at approximately 50°C and continue for about 3 hours at 68—
80°C.
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e To complete the reaction and decompose excess ammonium carbonate, raise the
temperature to 90°C and maintain it until the liquid mixture is quiescent (approximately 30
minutes).

 Allow the residue to cool and solidify.

o Dissolve the solid in 100 mL of hot water, add Norit for decolorization, and filter the hot
solution rapidly through a heated filter.

o Evaporate the filtrate on a hot plate until crystals begin to appear at the surface, then chill the
solution in an ice bath.

« Filter the white crystals with suction, press the filter cake to remove excess liquid, and wash
twice with small portions of ether.

e Asecond crop of crystals can be obtained by concentrating the mother liquor.

e Recrystallize the product from boiling water to obtain pure 5,5-dimethylhydantoin.
This protocol is based on the general principles of regioselective alkylation of hydantoins.[8][9]
Materials:

e 5,5-Dimethylhydantoin

o Methyl iodide (or dimethyl sulfate)

o Potassium carbonate (or sodium hydride)

o Dimethylformamide (DMF) or Tetrahydrofuran (THF)

e Magnetic stirrer and hotplate

e Round-bottom flask

o Condenser

e Separatory funnel
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Rotary evaporator

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Procedure:

To a solution of 5,5-dimethylhydantoin in an appropriate solvent (e.g., DMF), add a base
(e.g., potassium carbonate) and the methylating agent (e.g., methyl iodide).

The regioselectivity of methylation (at N1 or N3) can be influenced by the choice of base and
solvent. For N1 methylation to form 1,5,5-trimethylhydantoin, a stronger base like sodium
hydride in THF may be required.

Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and quench with water.

Extract the product with an organic solvent such as ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

Purify the crude 1,5,5-trimethylhydantoin by recrystallization or column chromatography.

Synthesis and Characterization Workflow

The overall workflow from synthesis to characterization of 1,5,5-trimethylhydantoin is outlined

below.
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Synthesis and Characterization of 1,5,5-Trimethylhydantoin
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A workflow diagram illustrating the synthesis and subsequent characterization of 1,5,5-
trimethylhydantoin.

Biological Activity

While hydantoin derivatives are known to exhibit a wide range of biological activities, including
antimicrobial and anticonvulsant properties, there is currently limited specific information
available in the scientific literature regarding the biological functions or signaling pathway
interactions of 1,5,5-trimethylhydantoin. Further research is warranted to explore the potential
pharmacological applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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